Cas no 76287-49-5 (1-Bromo-4-heptylbenzene)

• Product Name: 1-Bromo-4-heptylbenzene
• CAS No: 76287-49-5
• MF: C₁₃H₁₉Br
• MW: 255.193963289261
• MDL: MFCD00061115
• CID: 59774
• PubChem ID: 87564509
• Update Time: 2025-04-18

1-Bromo-4-heptylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-heptylbenzene
• 1-(4-Bromophenyl)heptane
• 4-n-Heptylbromobenzene
• 1-Bromo-4-heptylbenzene (stabilized with Copper chip)
• 1-Bromo-4-n-heptylbenzene
• p-Bromoheptylbenzene
• 4-Heptylbromobenzene (stabilized with Copper chip)
• Benzene, 1-bromo-4-heptyl-
• 4-Heptylbromobenzene
• 4-bromo-1-heptylbenzene
• 1-bromo-4-heptyl-benzene
• 1-bromanyl-4-heptyl-benzene
• KSC912E9B
• YHKMTIJHJWYYAG-UHFFFAOYSA-N
• RP29097
• AX8057493
• V766
• AS-9558
• CS-0128870
• AKOS015835694
• 76287-49-5
• A838665
• J-504451
• DTXSID90379378
• FT-0605666
• 1-Bromo-4-heptylbenzene, (stabilized with Copper chip)
• MFCD00061115
• F17122
• B1608
• SCHEMBL4191545
• DB-030726

• MDL： MFCD00061115
• Inchi： 1S/C13H19Br/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h8-11H,2-7H2,1H3
• InChI Key： YHKMTIJHJWYYAG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 254.06700
• Monoisotopic Mass: 254.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Liquid
• Density: 1.15
• Boiling Point: 190°C/35mmHg(lit.)
• Flash Point: 161.0±9.3 °C
• Refractive Index: 1.5170-1.5190
• PSA: 0.00000
• LogP: 4.96200
• Solubility: Not determined

1-Bromo-4-heptylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S22; S36/37
• RTECS：YS5950000
• TSCA：Yes
• Risk Phrases：R20/22
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons